Cas no 2171891-19-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2171891-19-1
• MF: C₂₆H₂₄N₂O₇
• MW: 476.477967262268
• CID: 5997465
• PubChem ID: 165584835
• Update Time: 2025-11-01

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid
• EN300-1528857
• 2171891-19-1
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-carbonyl]-4-methoxypyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H24N2O7/c1-33-22-13-28(12-19(22)25(30)31)24(29)23-21(10-11-34-23)27-26(32)35-14-20-17-8-4-2-6-15(17)16-7-3-5-9-18(16)20/h2-11,19-20,22H,12-14H2,1H3,(H,27,32)(H,30,31)
• InChI Key： KPWPOFONSIWXDW-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(C2=C(C=CO2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 476.15835111g/mol
• Monoisotopic Mass: 476.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 118Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2171891-19-1)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid, identified by its CAS number 2171891-19-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functional groups that contribute to its unique chemical and biological properties. The presence of a fluoren-9-ylmethyl ester moiety and multiple amino and carboxylic acid functionalities makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid is not merely an academic curiosity but also a practical asset in the design of novel therapeutic agents. The fluorenyl group, known for its excellent photophysical properties, has been widely utilized in the development of fluorescent probes and bioimaging agents. In contrast, the furan ring and pyrrolidine scaffold are common motifs in biologically active compounds, often found in natural products and synthetic drugs. The combination of these structural elements suggests potential applications in areas such as enzyme inhibition, receptor binding, and drug delivery systems.

In recent years, there has been a growing interest in the development of multifunctional molecular probes that can simultaneously address multiple biological targets or provide enhanced diagnostic capabilities. The unique structural features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid make it an attractive candidate for such applications. For instance, the fluorenylmethoxycarbonyl (Fmoc) group, while commonly used as an protecting group in peptide synthesis, has also been explored for its potential role in stabilizing bioconjugates and improving pharmacokinetic profiles. The presence of both amine and carboxylic acid functionalities allows for further derivatization, enabling the creation of conjugates with other biomolecules or imaging agents.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, leveraging computational methods and high-throughput screening to identify lead compounds with desired biological activities. The complex architecture of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-carbonyl-4-methoxypyrrolidine-3-carboxylic acid provides numerous opportunities for interaction with biological targets at both the molecular and supramolecular levels. This compound’s ability to engage with multiple binding sites or modulate conformational changes in proteins could be exploited to develop drugs with enhanced efficacy and reduced side effects.

Recent advancements in bioconjugation chemistry have opened new avenues for the development of targeted therapeutics and diagnostic tools. The versatility of 1-(3-{[(9H-fluoren-l9)-yl)methoxy carbonylamino]furan 2 ylidene carboxyI]-4-methoxypy rrolidine 3 carboxyIc acid (CAS No. 2171891 19 1) lies in its ability to be coupled with various biomolecules such as peptides, antibodies, or nanoparticles. Such conjugates have shown promise in applications ranging from targeted drug delivery to real-time imaging of biological processes. The stability provided by the Fmoc protecting group ensures that the molecule retains its integrity during conjugation, while the reactive functional groups facilitate efficient coupling under mild conditions.

The synthesis of complex molecules like 1-(3-{[(9H-fluoren-l9)-yl)methoxy carbonylamino]furan 2 ylidene carboxyI]-4-methoxy-pyrrolidine 3 carboxyIc acid (CAS No. 2171891 19 1) is often challenging but rewarding for synthetic chemists. Modern synthetic strategies have enabled the construction of intricate molecular frameworks with high precision, thanks to advances in catalytic methods, protecting group strategies, and purification techniques. The synthesis typically involves multi-step reactions starting from readily available precursors, with careful control over reaction conditions to ensure high yields and purity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. For instance, derivatives of this molecule could serve as intermediates in the synthesis of novel pesticides or as building blocks for advanced materials with tailored properties. The ability to modify specific functional groups allows chemists to fine-tune the chemical behavior of these compounds, making them adaptable to diverse industrial needs.

As research continues to uncover new biological pathways and therapeutic targets, the demand for innovative molecular tools will only grow. Compounds like 1-(3-{[(9H-fluoren-l9)-yl)methoxy carbonylamino]furan 2 ylidene carboxyI]-4-methoxy-pyrrolidine 3 carboxyIc acid (CAS No. 2171891 19 1) represent a valuable resource for scientists seeking to develop next-generation therapeutics and diagnostics. Their unique structural features offer a rich foundation for further exploration, promising exciting discoveries in the years ahead.